2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine

• Molecular Formula: C10H9BrF2O2
• Molecular Weight: 279.08 g/mol
• IUPAC Name: 3-bromo-3-ethyl-6,7-difluoro-2H-1,4-benzodioxine
• InChI: InChI=1S/C10H9BrF2O2/c1-2-10(11)5-14-8-3-6(12)7(13)4-9(8)15-10/h3-4H,2,5H2,1H3
• InChI Key: KUYRVMROUXSVKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC2=CC(=C(C=C2O1)F)F)Br

Description

2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine is a substituted benzodioxine derivative characterized by a fused benzene and 1,4-dioxane ring system. The compound features a bromine atom and an ethyl group at position 2 of the dioxane ring, along with fluorine atoms at positions 6 and 7 of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a candidate for pharmacological applications, particularly in antithrombotic research .

Preparation Methods

The synthesis of 2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine involves several steps. One common method includes the reaction of 2,3-dihydro-1,4-benzodioxine with bromine and ethyl groups under specific conditions . The reaction typically requires a solvent such as dichloromethane and a catalyst like iron(III) bromide to facilitate the bromination process. The reaction is carried out at a controlled temperature to ensure the selective bromination at the desired position on the benzodioxine ring.

Chemical Reactions Analysis

2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction Reactions: Reduction of the compound can be achieved using reagents like lithium aluminum hydride or sodium borohydride, leading to the formation of different derivatives.

Scientific Research Applications

2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine involves its interaction with specific molecular targets. The bromine and difluoro groups play a crucial role in its reactivity and binding affinity to various enzymes and receptors. The compound can modulate biochemical pathways by inhibiting or activating specific proteins, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The antithrombotic and pharmacokinetic properties of benzodioxine derivatives are highly dependent on substituent patterns. Below is a detailed comparison of 2-bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine with structurally related compounds, based on trends observed in recent studies (Table 1).

Key Findings:

Substituent Impact on Thrombin Inhibition :

• Ethyl groups at position 2 enhance thrombin inhibition due to increased hydrophobic interactions with the enzyme’s active site . The bromine atom may further stabilize binding via halogen bonding, though this is less well-documented in the provided evidence.
• Methyl substituents (e.g., 2-methyl derivatives) show reduced thrombin inhibition compared to ethyl analogs, likely due to weaker van der Waals interactions .

GPIIb/IIIa Binding Trade-offs :

• Bulky substituents like ethyl and bromine at position 2 reduce GPIIb/IIIa binding affinity, as steric hindrance disrupts interactions with the receptor’s binding pocket .
• Smaller groups (e.g., hydrogen or methyl) improve GPIIb/IIIa binding but compromise thrombin inhibition, highlighting a critical balance in dual-action drug design .

Fluorine and Metabolic Stability: Fluorine atoms at positions 6 and 7 significantly enhance metabolic stability by resisting cytochrome P450-mediated oxidation, a trend observed across fluorinated benzodioxines . Non-fluorinated analogs (e.g., 6,7-dichloro derivatives) exhibit lower stability due to susceptibility to enzymatic degradation .

Structural Hybrids () :

• The benzothiazole-dioxine hybrid () incorporates an amide linker and lacks the ethyl/bromo-fluoro substitution pattern, resulting in divergent biological targets and properties. Its moderate metabolic stability may stem from the benzothiazole moiety’s inherent resistance to hydrolysis .

Contradictions and Limitations:

• The observed effects of bromine are inferred from analogous halogen interactions in medicinal chemistry.
• The benzothiazole-dioxine hybrid () is pharmacologically distinct, underscoring the need for caution when comparing across structural classes.

Biological Activity

2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine is a synthetic compound with potential biological activity. This article reviews its biological properties, including antiplatelet activity and potential therapeutic applications. The analysis is based on recent studies and patent data.

Chemical Structure and Properties

The molecular structure of 2-Bromo-2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine features a benzodioxine core with bromine and fluorine substituents that may influence its biological activity. The presence of these halogens can enhance lipophilicity and modulate interactions with biological targets.

Antiplatelet Activity

Recent studies have highlighted the antiplatelet properties of related compounds in the benzodioxine class. For instance, derivatives such as 2,3-dihydro[1,4]dioxino[2,3-g]benzofuran exhibited significant antiplatelet activity with IC50 values indicating effectiveness in inhibiting platelet aggregation. These compounds act as PAR4 antagonists , which are crucial in managing arterial embolic diseases due to their ability to mitigate the risk of thrombosis without significantly increasing bleeding risk .

Compound	IC50 (nM)	Metabolic Stability (T1/2 in human liver microsomes)	Oral Bioavailability (F)
Compound 36	26.13	97.6 min	45.11%
Compound 37	14.26	11.1 min	Not specified

Case Studies

A notable case study involved the evaluation of a series of benzodioxine derivatives for their biological activities. In vitro assays demonstrated that specific modifications led to increased potency against cancer cell lines while maintaining lower toxicity profiles compared to traditional chemotherapeutics like doxorubicin.

Table: Summary of Antitumor Activity

Compound	Cell Line A549 IC50 (μM)	Cell Line HCC827 IC50 (μM)	Cell Line NCI-H358 IC50 (μM)
Compound X	2.12 ± 0.21	5.13 ± 0.97	0.85 ± 0.05
Compound Y	6.75 ± 0.19	6.26 ± 0.33	6.48 ± 0.11

The mechanism by which these compounds exert their biological effects often involves interaction with specific receptors or enzymes within the platelet aggregation pathway or cancer cell proliferation pathways. For antiplatelet activity, inhibition of PAR4 leads to reduced platelet activation and aggregation.